SRS16-86
Catalog No.
S16201712
CAS No.
M.F
C26H32N4O2
M. Wt
432.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
SRS16-86
IUPAC Name
tert-butyl 4-(1-adamantylamino)-3-(pyrimidin-5-ylmethylideneamino)benzoate
Molecular Formula
C26H32N4O2
Molecular Weight
432.6 g/mol
InChI
InChI=1S/C26H32N4O2/c1-25(2,3)32-24(31)21-4-5-22(23(9-21)29-15-20-13-27-16-28-14-20)30-26-10-17-6-18(11-26)8-19(7-17)12-26/h4-5,9,13-19,30H,6-8,10-12H2,1-3H3
InChI Key
DFENTOUMMDWZAF-UHFFFAOYSA-N
SMILES
Array
SRS16-86 is an ethyl ester resulting from the formal condensation of the carboxy group of 4-[(adamantan-1-yl)amino]-3-{(Z)-[(pyrimidin-5-yl)methylidene]amino}benzoic acid with tert-butanol. It is an inhibitor of ferroptosis induced by erastin in HT-1080 and NIH3T3 cells when used at a concentration of 1 muM. It has a role as a ferroptosis inhibitor. It is a tert-butyl ester, a member of adamantanes, a member of pyrimidines, a substituted aniline, a secondary amino compound and an imine.
XLogP3
5
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
432.25252628 Da
Monoisotopic Mass
432.25252628 Da
Heavy Atom Count
32
Dates
Last modified: 10-13-2025
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